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Compound of Interest

Compound Name: Aluminum, chlorodipropyl-

CAS No.: 3710-19-8

Cat. No.: B14149674 Get Quote

Executive Summary: The "Workhorse" vs. The
"Tuner"
In the landscape of organoaluminum reagents, Diethylaluminum chloride (DEAC, Et

AlCl) is the industry-standard "workhorse." It balances Lewis acidity, solubility, and cost, making
it the primary choice for Ziegler-Natta polymerization cocatalysts and Lewis acid-mediated
cycloadditions.

Dipropylaluminum chloride (DPAC,

-Pr

AlCl) is a specialized "tuner" reagent. While chemically similar, the substitution of ethyl groups
with

-propyl chains introduces subtle but critical steric bulk and increased lipophilicity. These
properties are exploited in specific polymerization protocols to modulate reaction kinetics,
polymer molecular weight distribution (MWD), or solubility in aliphatic hydrocarbons.
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Choose DEAC for maximum reactivity, established regulatory precedents, and general-

purpose Lewis acid catalysis.

Choose DPAC when DEAC is too reactive (causing side reactions), when higher solubility in

long-chain alkanes is required, or to fine-tune polymer tacticity through increased steric

demand.

Physicochemical & Structural Profile[1]
Both reagents exist primarily as chloride-bridged dimers in the ground state. The reactivity

difference stems from the steric cone angle and the inductive stabilization of the aluminum

center.

Comparative Properties Table
Feature

Diethylaluminum Chloride
(DEAC)

Dipropylaluminum
Chloride (DPAC)

Formula

CAS Number 96-10-6 2096-07-3

Molecular Weight 120.56 g/mol 148.61 g/mol

Physical State Colorless liquid Colorless to pale yellow liquid

Aggregation Strong Dimer
Dimer (slightly weaker

association constant)

Lewis Acidity High
Moderate-High (Slightly lower

than DEAC)

Steric Bulk Low (Ethyl chain)
Moderate (

-Propyl chain)

Solubility Toluene, Hexane, DCM
Superior in higher alkanes

(Heptane/Octane)

Mechanistic Insight: The "Propyl Effect"
The
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-propyl group exerts a stronger positive inductive effect (+I) than the ethyl group. This increases
the electron density at the aluminum center, slightly lowering its Lewis acidity compared to
DEAC. Simultaneously, the propyl chain increases the steric hindrance around the metal
center.

Consequence: DPAC reacts slower than DEAC. In highly exothermic polymerizations, this

"dampened" reactivity prevents hot-spots and runaway reactions, leading to more uniform

particle morphology.

Performance in Polymerization (Ziegler-Natta)[2]
The primary industrial application for both reagents is as cocatalysts in olefin polymerization.

They activate transition metal precursors (e.g.,

,

) by alkylating the metal center and scavenging impurities.

Experimental Data: Catalyst Activity & Polymer
Microstructure
In comparative studies of propylene and isobutylene polymerization, the alkyl chain length

directly influences the propagation rate (

) and stereospecificity.
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Parameter DEAC Performance DPAC Performance Causality

Catalytic Activity

Higher. Faster

alkylation of the Ti/V

center.

Lower. Slower

alkylation due to

sterics.

Easier access to the

Al center in DEAC

facilitates faster active

site formation.

Polymer Isotacticity
Moderate-High (90-

95% with donors).

High. Enhanced

stereocontrol.

The bulkier propyl

groups on the

cocatalyst help lock

the active site

geometry, reducing

atactic insertions.

Molecular Weight Standard distribution. Narrower distribution.

Slower propagation

kinetics relative to

termination often

narrows MWD (PD <

3.0).

Visualization: Activation Pathway
The following diagram illustrates the equilibrium and activation pathway. Note how the bulkier

"R" group in DPAC shifts the equilibrium toward the monomer less aggressively than DEAC,

modulating the reaction rate.

Steric Influence
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Caption: Dissociation of the aluminum dimer is the rate-limiting step for activation. DPAC

(R=Propyl) dissociates readily but alkylates the metal center slower due to steric hindrance.
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Performance in Organic Synthesis (Lewis Acid
Catalysis)
In small molecule synthesis (e.g., Diels-Alder, Ene reactions, Friedel-Crafts), DEAC is preferred

for its high Lewis acidity. DPAC is rarely used unless specific solubility or mildness is required.

Case Study: Selectivity in Ene Reactions
Reaction: Carbonyl-ene reaction of formaldehyde with olefins.

DEAC: Acts as a strong Lewis acid, often promoting rapid reaction but potentially leading to

proton-scavenging side reactions (double bond isomerization).

DPAC: The increased bulk reduces the rate of proton abstraction (acting as a base),

potentially improving the yield of the kinetic product over the thermodynamic isomer.

Recommendation: Start with DEAC. If you observe decomposition or polymerization of the

starting material, switch to a bulkier aluminum species. Note that Diisobutylaluminum chloride (

-Bu

AlCl) is the more common alternative to DEAC than DPAC for this specific purpose.

Experimental Protocol: Handling & Usage
Both reagents are pyrophoric and react violently with water.[1] The following protocol ensures

safe handling and reproducible data.

Standardized Inert Atmosphere Protocol
Objective: Preparation of a 1.0 M solution in Hexane for catalytic screening.

Preparation:

Bake all glassware at 120°C overnight. Assemble under hot flow of Argon.

Solvent: Anhydrous Hexane (dried over activated alumina or Na/Benzophenone).

Transfer (Cannula Technique):
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Secure the reagent cylinder (DEAC or DPAC) in a clamp.

Pressurize the cylinder with inert gas (Argon/Nitrogen) to 2-3 psi.

Insert a double-tipped needle (cannula) into the cylinder septum and the receiving Schlenk

flask.

Transfer the calculated volume based on density (DEAC

g/mL; DPAC

g/mL - estimate based on homology).

Quenching (Critical Step):

Never add water directly.

Dilute the reaction mixture with excess inert solvent.

Cool to -78°C (or 0°C for larger scales).

Add Isopropanol (IPA) dropwise. The alkoxide formation is exothermic but manageable.

Once bubbling ceases, add Methanol, then aqueous HCl to solubilize aluminum salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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